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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B15589944

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling and disposal of
9-Demethyl FR-901235. As a derivative of the immunomodulator FR-901235 and a potent
compound intended for research purposes only, stringent adherence to safety protocols is
paramount to minimize exposure and ensure a safe laboratory environment.[1][2]

Hazard Communication and Risk Assessment

While a specific Safety Data Sheet (SDS) for 9-Demethyl FR-901235 is not publicly available
and should be requested from the supplier, the nature of this compound as a derivative of a
potent immunomodulator necessitates treating it as a hazardous substance.[1][3][4] All
personnel must be trained on the potential risks and safe handling procedures for potent
compounds before working with 9-Demethyl FR-901235.

Key Risks Associated with Potent Compounds:

» Potential for adverse health effects even at low doses.

» Risk of exposure through inhalation, dermal contact, or ingestion.
» Possible reproductive toxicity, mutagenicity, or carcinogenicity.[5]

A comprehensive risk assessment should be conducted for all experimental procedures
involving this compound to identify and mitigate potential hazards.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent direct contact with 9-Demethyl FR-
901235. The following table summarizes the required PPE for various handling scenarios.
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. Engineering Eye/Face Respiratory Protective
Activity Gloves ) ) ]
Controls Protection Protection Clothing
- Disposable,
Certified Safety ]
) ) Double- ) solid-front lab
Handling Chemical _ _ glasses with _
) gloving with ] ) N95 or coat with
Solids Fume Hood side shields ] ) o
o ) chemotherap ) higher-rated tight-fitting
(weighing, or Ventilated o or chemical )
) ) y-rated nitrile respirator cuffs;
aliquoting) Balance splash )
gloves disposable
Enclosure goggles
sleeves
Disposable,
N solid-front,
) Certified Double- ) ) )
Handling ) ) ) Chemical fluid-resistant
) Chemical gloving with N95 or )
Solutions splash ) lab coat with
o Fume Hood chemotherap higher-rated ) o
(diluting, ) o goggles and ) tight-fitting
) or Biosafety y-rated nitrile ) respirator
transferring) ) face shield cuffs;
Cabinet gloves )
disposable
sleeves
Heavy-duty,
] chemical- ] Fluid-
Equipment Well- ) Chemical ]
] ] resistant N95 or resistant lab
Cleaning and  ventilated splash )
] o gloves (e.g., higher-rated coat or
Decontaminat  area or within goggles and ) )
) butyl rubber) ] respirator disposable
ion a fume hood ) face shield
over inner gown
nitrile gloves
Heavy-duty,
chemical- ) P100 or )
_ Chemical Disposable,
resistant PAPR ]
_ splash , fluid-
Spill Cleanup  N/A gloves (e.g., (Powered Air-
goggles and o impermeable
butyl rubber) ) Purifying
] face shield ] coveralls
over inner Respirator)
nitrile gloves

Operational Plan for Handling

3.1. Designated Area:
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» All work with 9-Demethyl FR-901235, both in solid and solution form, must be conducted in
a designated and clearly marked area, such as a certified chemical fume hood or a Class |l
Biosafety Cabinet.

» Access to this area should be restricted to authorized and trained personnel.
3.2. Weighing and Reconstitution:

» Weighing of the solid compound should be performed in a ventilated balance enclosure or a
chemical fume hood to prevent inhalation of airborne particles.

» Use disposable weighing boats and spatulas.

e When reconstituting the compound, add the solvent slowly to the solid to minimize aerosol
generation.

3.3. Solution Handling:

« All transfers of solutions containing 9-Demethyl FR-901235 should be performed using
Luer-lock syringes and needles or other closed-system transfer devices to prevent leaks and
spills.[6]

e Work over a disposable, absorbent bench liner to contain any potential drips or minor spills.
Disposal Plan
4.1. Waste Segregation:

o All disposable materials that have come into contact with 9-Demethyl FR-901235, including
gloves, lab coats, bench liners, and weighing boats, must be considered hazardous waste.

e Segregate waste into clearly labeled, sealed containers designated for "cytotoxic" or "potent
compound" waste.

4.2. Liquid Waste:

 Liquid waste containing 9-Demethyl FR-901235 should be collected in a dedicated, sealed,
and clearly labeled hazardous waste container.
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» Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed.

4.3. Sharps Waste:

¢ Needles, syringes, and other contaminated sharps must be disposed of in a designated,
puncture-resistant sharps container for hazardous waste.

4.4. Decontamination:

» All non-disposable equipment and work surfaces must be decontaminated after use. The
decontamination procedure should be developed based on the compound's reactivity and
solubility. A common approach involves an initial wash with a suitable solvent to solubilize the
compound, followed by a thorough cleaning with a laboratory detergent and water.

 All cleaning materials must be disposed of as hazardous waste.

Emergency Procedures

5.1. Spills:

In the event of a spill, evacuate the immediate area and alert others.

Don the appropriate PPE for spill cleanup as outlined in the table above.

Contain the spill using a spill kit designed for cytotoxic or potent compounds.

Absorb the spilled material and decontaminate the area according to established laboratory
procedures.

All materials used for spill cleanup must be disposed of as hazardous waste.

5.2. Personnel Exposure:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.

 Inhalation: Move the affected person to fresh air.

e In all cases of exposure, seek immediate medical attention and provide the Safety Data
Sheet to the medical personnel.

Disclaimer: This document provides general guidance for handling a potent research
compound in the absence of a specific Safety Data Sheet (SDS). It is imperative to obtain the
SDS from the supplier for 9-Demethyl FR-901235 and to follow all safety precautions and
procedures outlined in that document. All laboratory activities should be conducted in
accordance with institutional and regulatory guidelines for handling hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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